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Heptyl Propionate: Application Notes for the
Food Industry
For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptyl propionate (CAS No. 2216-81-1) is an ester recognized for its characteristic fruity and

floral aroma, often described as reminiscent of apricot and pear.[1] This aromatic profile makes

it a valuable flavoring agent in the food and fragrance industries. In food chemistry, heptyl
propionate is utilized to impart or enhance fruity notes in a variety of products. This document

provides detailed application notes, experimental protocols, and quantitative data for the

effective use and evaluation of heptyl propionate as a flavoring agent. While not explicitly

listed with a FEMA number in the provided search results, its components, heptyl alcohol and

propionic acid, have established safety profiles in food applications. Propionic acid, for

instance, is affirmed as Generally Recognized as Safe (GRAS) for use as an antimicrobial and

flavoring agent.

Physicochemical and Organoleptic Properties
A comprehensive understanding of heptyl propionate's properties is essential for its

application in food systems.
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Property Value Source

Molecular Formula C10H20O2 [1][2]

Molecular Weight 172.27 g/mol [1]

Appearance Colorless liquid [1]

Odor Profile Floral, rose, apricot [2]

Flavor Profile Fruity, apricot [2]

Boiling Point 209.7°C at 760 mmHg

Flash Point 79.8°C

Density 0.874 g/cm³

Vapor Pressure 0.2 mmHg at 25°C

Solubility Insoluble in water [2]

Applications in the Food Industry
Heptyl propionate's fruity and sweet aromatic profile makes it suitable for a range of food and

beverage applications. Its use is particularly relevant in:

Beverages: Carbonated soft drinks, fruit juices, and flavored alcoholic beverages can benefit

from the addition of heptyl propionate to enhance or create fruity flavor profiles.

Confectionery: Hard and soft candies, chewing gum, and fruit-flavored fillings can

incorporate this ester to achieve a desired fruity taste.

Baked Goods: Fillings for pastries and cakes, as well as icings, can be flavored with heptyl
propionate to add a distinct fruity character.

Dairy Products: Yogurt, ice cream, and flavored milk can be formulated with heptyl
propionate to introduce or boost fruity notes.

The concentration of use will vary depending on the food matrix, desired flavor intensity, and

the presence of other flavoring components. It is recommended to start with low concentrations
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and conduct sensory evaluations to determine the optimal level.

Experimental Protocols
Sensory Evaluation: Triangle Test for Discrimination
This protocol is designed to determine if a sensory difference exists between a control sample

and a sample containing heptyl propionate.

Objective: To determine if the addition of heptyl propionate at a specific concentration creates

a perceivable difference in a beverage matrix.

Materials:

Control beverage (e.g., unflavored carbonated water, apple juice).

Heptyl propionate solution (prepared in a suitable solvent like ethanol).

Identical, coded tasting cups.

Palate cleansers (e.g., unsalted crackers, room temperature water).

Sensory panel of at least 15-20 trained or consumer panelists.

Procedure:

Prepare the test sample by adding a predetermined concentration of heptyl propionate to

the control beverage.

For each panelist, present three coded samples: two of the control and one of the test

sample, or two of the test sample and one of the control. The order of presentation should be

randomized.

Instruct panelists to taste each sample from left to right.

Ask panelists to identify the sample that is different from the other two.

Panelists should rinse their mouths with water and eat a plain cracker between evaluations.
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Collect and analyze the data. A statistically significant number of correct identifications

indicates a perceivable difference.

Sample Preparation
Sensory Evaluation

Data Analysis

Prepare Control Beverage

Present 3 Coded Samples
(2 Control, 1 Test or vice versa)

Prepare Test Beverage
(with Heptyl Propionate)

Panelist Tastes Samples
Panelist Identifies Odd Sample

Palate Cleansing

Collect Responses

Next Panelist

Statistical Analysis
(e.g., Chi-squared test)

Conclusion:
Perceivable Difference?

Click to download full resolution via product page

Triangle Test Workflow for Sensory Evaluation.

Analytical Quantification: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a method for the quantification of heptyl propionate in a beverage

matrix.

Objective: To accurately measure the concentration of heptyl propionate in a liquid food

sample.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Appropriate capillary column (e.g., DB-5ms).

Heptyl propionate standard of known purity.
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Internal standard (e.g., heptyl acetate).

Organic solvent for extraction (e.g., dichloromethane).

Sodium chloride.

Anhydrous sodium sulfate.

Glassware (vials, pipettes, flasks).

Procedure:

Sample Preparation:

Take a known volume of the beverage sample (e.g., 10 mL).

Add a known amount of the internal standard.

Saturate the aqueous phase with sodium chloride to improve extraction efficiency.

Perform a liquid-liquid extraction with dichloromethane.

Dry the organic extract over anhydrous sodium sulfate.

Concentrate the extract to a final volume.

Calibration Curve:

Prepare a series of standard solutions of heptyl propionate of known concentrations

containing a fixed amount of the internal standard.

Analyze each standard by GC-MS.

Construct a calibration curve by plotting the ratio of the peak area of heptyl propionate to

the peak area of the internal standard against the concentration of heptyl propionate.

GC-MS Analysis:

Inject the prepared sample extract into the GC-MS system.
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Set the appropriate GC oven temperature program, injector temperature, and MS

parameters.

Acquire the data in full scan or selected ion monitoring (SIM) mode.

Quantification:

Identify the peaks for heptyl propionate and the internal standard based on their

retention times and mass spectra.

Calculate the peak area ratio.

Determine the concentration of heptyl propionate in the sample using the calibration

curve.

Start

Sample Preparation
(Extraction & Concentration)

Calibration Standard
Preparation

GC-MS Analysis

Data Processing
(Peak Integration)

Quantification
(Using Calibration Curve)

End
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Workflow for GC-MS Quantification of Heptyl Propionate.

Stability Assessment
Objective: To evaluate the stability of heptyl propionate in a food matrix under specific storage

conditions.

Materials:

Food product containing a known concentration of heptyl propionate.

Controlled environment chambers (for temperature and humidity control).

GC-MS for quantification.

Sensory panel for descriptive analysis.

Procedure:

Prepare a batch of the food product with a known initial concentration of heptyl propionate.

Divide the batch into several aliquots and store them under different conditions (e.g.,

refrigerated, ambient, accelerated at elevated temperature).

At specified time intervals (e.g., 0, 1, 2, 4, 8 weeks), remove an aliquot from each storage

condition.

Conduct quantitative analysis using the GC-MS protocol described above to determine the

concentration of heptyl propionate.

Perform sensory evaluation (e.g., descriptive analysis) to assess any changes in the fruity

flavor profile.

Plot the concentration of heptyl propionate and the sensory intensity scores over time for

each storage condition to determine its stability.

Safety and Regulatory Information
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While a specific FEMA number for heptyl propionate was not identified in the initial search, it

is important to note that many esters are considered safe for use as flavoring agents. The

safety of heptyl propionate is supported by its composition of heptyl alcohol and propionic

acid, both of which have established safety profiles in food. Propionic acid is listed as GRAS

(Generally Recognized as Safe) by the FDA. For any food application, it is crucial to adhere to

Good Manufacturing Practices (GMP) and consult the latest regulatory guidelines.

Conclusion
Heptyl propionate is a versatile flavoring agent with a desirable fruity and floral aromatic

profile. Its successful application in food products relies on a thorough understanding of its

physicochemical properties, careful consideration of the food matrix, and systematic evaluation

through sensory and analytical methods. The protocols provided in these application notes

offer a framework for researchers and product developers to effectively utilize and assess

heptyl propionate in the creation of appealing and high-quality food products. Further

investigation into its flavor threshold in various food systems and its official GRAS status would

be beneficial for broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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